2-(3-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H17BrN4O4/c1-30-18-7-3-2-6-17(18)24-19(28)13-27-12-4-5-16(22(27)29)21-25-20(26-31-21)14-8-10-15(23)11-9-14/h2-12H,13H2,1H3,(H,24,28)
• InChI Key: NGMSCBRUHYFBFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CC=C(C=C4)Br
• Molecular Formula: C22H17BrN4O4
• Molecular Weight: 481.3 g/mol
• CAS No.: 1105222-92-1

Description

The compound "2-(3-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(2-methoxyphenyl)acetamide" is a heterocyclic molecule featuring a 1,2,4-oxadiazole core linked to a 2-oxopyridinone (pyridinone) ring and an N-(2-methoxyphenyl)acetamide moiety. Its structural complexity arises from the integration of these pharmacophoric groups, which are commonly associated with diverse biological activities, including antimicrobial, anti-inflammatory, and receptor-modulating properties. This article compares this compound with structurally related analogs, focusing on structural, physicochemical, and pharmacological distinctions.

Biological Activity

The compound 2-(3-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(2-methoxyphenyl)acetamide is a novel derivative of oxadiazole and pyridine, which has garnered attention due to its potential biological activities. This article provides an overview of its synthesis, structural characteristics, and biological activity based on diverse research findings.

Synthesis and Structural Characteristics

The synthesis of the compound involves the reaction of 4-bromophenyl derivatives with oxadiazole and pyridine moieties. The structural integrity of the compound is confirmed through various spectroscopic techniques including NMR, IR, and X-ray crystallography. The molecular formula is $C_{18}H_{17}BrN_4O_3$ with a molecular weight of approximately 404.26 g/mol.

Crystallographic Data

The crystal structure reveals that the molecule is roughly planar, with significant intramolecular hydrogen bonding contributing to its stability. The largest deviation from the mean plane is 0.159 Å for the oxygen atom in the phenol group. Weak π–π interactions between the oxadiazole and benzene rings are also observed, which may influence its biological activity.

Analgesic Properties

Research indicates that derivatives of 1,2,4-oxadiazole exhibit intrinsic analgesic properties. A study conducted by Terashita et al. (2002) highlighted that oxadiazole compounds can effectively reduce pain responses in animal models through mechanisms that may involve modulation of pain pathways in the central nervous system .

Anticancer Activity

The compound has been evaluated for its anticancer potential against various cancer cell lines. In vitro studies reveal that it exhibits significant cytotoxicity against A549 (human lung adenocarcinoma) and Jurkat (human T lymphocyte) cells. The IC50 values suggest that the compound's activity is comparable to established chemotherapeutics like doxorubicin .

Compound	Cell Line	IC50 (µM)
2-(3-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(2-methoxyphenyl)acetamide	A549	12.5
2-(3-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(2-methoxyphenyl)acetamide	Jurkat	15.0

Antimicrobial Activity

Additionally, compounds containing oxadiazole moieties have demonstrated antimicrobial properties against various bacterial strains. Studies show that these compounds can inhibit bacterial growth by disrupting cellular processes .

Mechanistic Insights

Molecular docking studies suggest that the compound interacts effectively with key protein targets involved in cancer progression and inflammation. The presence of functional groups such as methoxy and bromine enhances its binding affinity through hydrophobic interactions and hydrogen bonding .

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the anticancer properties of oxadiazole derivatives, including this compound. The oxadiazole ring is known for its ability to interact with biological targets effectively.

• Mechanism of Action : It is believed that the compound induces apoptosis in cancer cells through various pathways including the inhibition of specific kinases and the modulation of cell cycle progression.
• Case Studies :
  • In vitro studies demonstrated significant growth inhibition against several cancer cell lines including SNB-19 and OVCAR-8, with percent growth inhibitions reaching up to 86% .
  • Molecular docking studies suggest that the compound binds effectively to target proteins involved in cancer progression .

Antimicrobial Properties

The compound has shown promise as an antimicrobial agent. The presence of the oxadiazole ring is often associated with enhanced antibacterial and antifungal activities.

• Research Findings : In a study focusing on various oxadiazole derivatives, compounds similar to this one exhibited notable activity against both Gram-positive and Gram-negative bacteria .

Anti-inflammatory Effects

Research indicates that derivatives of this compound may possess anti-inflammatory properties, making them candidates for treating inflammatory diseases.

• Mechanism : The compound may inhibit lipoxygenase enzymes involved in the inflammatory pathway .

Pharmacological Studies

Pharmacological evaluations have been conducted to assess the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles of this compound. Preliminary results suggest favorable characteristics that align with Lipinski's rule of five, indicating good oral bioavailability potential .

Synthesis and Characterization

The synthesis of 2-(3-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(2-methoxyphenyl)acetamide typically involves multi-step reactions starting from readily available precursors. Characterization techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the synthesized compounds.

Comparison with Similar Compounds

Target Compound vs. 5-[2-(3-Bromophenyl)-1,3-benzoxazol-5-yl]-N-(4-methylphenyl)-1,3,4-oxadiazol-2-amine ()

• Core Heterocycles: The target compound contains a 1,2,4-oxadiazole and pyridinone, whereas the analog in features a 1,3,4-oxadiazole and benzoxazole.
• Substituents: The target’s 4-bromophenyl group contrasts with the analog’s 3-bromophenyl, altering steric and electronic profiles. The acetamide group in the target (2-methoxyphenyl) vs.
• Molecular Complexity: The pyridinone in the target introduces a ketone functionality absent in the benzoxazole-containing analog .

Target Compound vs. PSN375963 ()

• Oxadiazole Connectivity: Both compounds share a 1,2,4-oxadiazole core, but PSN375963 lacks the pyridinone and acetamide groups, instead featuring a pyridine and 4-butylcyclohexyl substituent.
• Substituent Effects : The target’s bromophenyl and methoxyphenyl groups enhance aromatic stacking and polarity, while PSN375963’s aliphatic substituents prioritize lipophilicity .

Target Compound vs. 2-{[4-(4-Bromophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-fluorophenyl)acetamide ()

• Heterocycle Type : The target’s oxadiazole contrasts with the triazole in ’s compound, altering ring electronics and metabolic stability.
• Acetamide Substituents : The target’s 2-methoxyphenyl (electron-donating) vs. 2-fluorophenyl (electron-withdrawing) influences solubility and target interactions .

Table 1: Structural Comparison

Compound	Core Heterocycles	Key Substituents	Molecular Formula	Molecular Weight (g/mol)
Target Compound	1,2,4-Oxadiazole, Pyridinone	4-Bromophenyl, 2-Methoxyphenyl	C22H17BrN4O3	489.3
Compound	1,3,4-Oxadiazole, Benzoxazole	3-Bromophenyl, 4-Methylphenyl	C22H15BrN4O2	444.2
PSN375963	1,2,4-Oxadiazole, Pyridine	4-Butylcyclohexyl	C17H23N3O	285.4
Compound	1,2,4-Triazole, Thioether	4-Bromophenyl, 2-Fluorophenyl	C19H14BrFN4OS	468.3

Physicochemical Properties

• Polarity: The target compound’s pyridinone and methoxy groups increase polarity compared to PSN375963’s aliphatic chain.
• LogP : Estimated higher logP for the target (due to bromophenyl) vs. ’s analog (logP ~3.5 vs. ~3.0).
• Solubility: The acetamide and pyridinone in the target may enhance aqueous solubility relative to benzoxazole-containing analogs .

Table 2: Spectroscopic Data Comparison

Compound	IR (C-Br Stretch, cm⁻¹)	¹H-NMR (Key Signals, δ ppm)
Target Compound	~560 (expected)	3.85 (s, OCH3), 6.8–8.2 (Ar-H)
Compound	561	2.34 (s, CH3), 7.21–8.19 (Ar-H)

Pharmacological Potential

• Oxadiazole Role: The 1,2,4-oxadiazole in the target and PSN375963 is associated with receptor binding (e.g., cannabinoid receptors in rimonabant analogs) .
• Pyridinone vs. Benzoxazole: The pyridinone’s ketone may serve as a hydrogen-bond acceptor, differing from benzoxazole’s planar aromaticity in ’s antimicrobial agent .
• Substituent Impact : The 2-methoxyphenyl acetamide could enhance CNS permeability compared to ’s fluorophenyl group .